Cas no 330189-78-1 (N-(4,5-diphenyl-1,3-thiazol-2-yl)-3-(trifluoromethyl)benzamide)
N-(4,5-diphenyl-1,3-thiazol-2-yl)-3-(trifluoromethyl)benzamide Chemical and Physical Properties
Names and Identifiers
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- N-(4,5-diphenyl-1,3-thiazol-2-yl)-3-(trifluoromethyl)benzamide
- N-(4,5-diphenylthiazol-2-yl)-3-(trifluoromethyl)benzamide
- Benzamide, N-(4,5-diphenyl-2-thiazolyl)-3-(trifluoromethyl)-
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- Inchi: 1S/C23H15F3N2OS/c24-23(25,26)18-13-7-12-17(14-18)21(29)28-22-27-19(15-8-3-1-4-9-15)20(30-22)16-10-5-2-6-11-16/h1-14H,(H,27,28,29)
- InChI Key: QPDLQFCPSHBYJM-UHFFFAOYSA-N
- SMILES: C(NC1=NC(C2=CC=CC=C2)=C(C2=CC=CC=C2)S1)(=O)C1=CC=CC(C(F)(F)F)=C1
N-(4,5-diphenyl-1,3-thiazol-2-yl)-3-(trifluoromethyl)benzamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F0317-0236-2μmol |
N-(4,5-diphenyl-1,3-thiazol-2-yl)-3-(trifluoromethyl)benzamide |
330189-78-1 | 90%+ | 2μl |
$57.0 | 2023-05-17 | |
| Life Chemicals | F0317-0236-5μmol |
N-(4,5-diphenyl-1,3-thiazol-2-yl)-3-(trifluoromethyl)benzamide |
330189-78-1 | 90%+ | 5μl |
$63.0 | 2023-05-17 | |
| Life Chemicals | F0317-0236-10μmol |
N-(4,5-diphenyl-1,3-thiazol-2-yl)-3-(trifluoromethyl)benzamide |
330189-78-1 | 90%+ | 10μl |
$69.0 | 2023-05-17 | |
| Life Chemicals | F0317-0236-20μmol |
N-(4,5-diphenyl-1,3-thiazol-2-yl)-3-(trifluoromethyl)benzamide |
330189-78-1 | 90%+ | 20μl |
$79.0 | 2023-05-17 | |
| Life Chemicals | F0317-0236-1mg |
N-(4,5-diphenyl-1,3-thiazol-2-yl)-3-(trifluoromethyl)benzamide |
330189-78-1 | 90%+ | 1mg |
$54.0 | 2023-05-17 | |
| Life Chemicals | F0317-0236-2mg |
N-(4,5-diphenyl-1,3-thiazol-2-yl)-3-(trifluoromethyl)benzamide |
330189-78-1 | 90%+ | 2mg |
$59.0 | 2023-05-17 | |
| Life Chemicals | F0317-0236-3mg |
N-(4,5-diphenyl-1,3-thiazol-2-yl)-3-(trifluoromethyl)benzamide |
330189-78-1 | 90%+ | 3mg |
$63.0 | 2023-05-17 | |
| Life Chemicals | F0317-0236-4mg |
N-(4,5-diphenyl-1,3-thiazol-2-yl)-3-(trifluoromethyl)benzamide |
330189-78-1 | 90%+ | 4mg |
$66.0 | 2023-05-17 | |
| Life Chemicals | F0317-0236-5mg |
N-(4,5-diphenyl-1,3-thiazol-2-yl)-3-(trifluoromethyl)benzamide |
330189-78-1 | 90%+ | 5mg |
$69.0 | 2023-05-17 | |
| Life Chemicals | F0317-0236-10mg |
N-(4,5-diphenyl-1,3-thiazol-2-yl)-3-(trifluoromethyl)benzamide |
330189-78-1 | 90%+ | 10mg |
$79.0 | 2023-05-17 |
N-(4,5-diphenyl-1,3-thiazol-2-yl)-3-(trifluoromethyl)benzamide Related Literature
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
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Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
Additional information on N-(4,5-diphenyl-1,3-thiazol-2-yl)-3-(trifluoromethyl)benzamide
Introduction to N-(4,5-diphenyl-1,3-thiazol-2-yl)-3-(trifluoromethyl)benzamide (CAS No. 330189-78-1)
N-(4,5-diphenyl-1,3-thiazol-2-yl)-3-(trifluoromethyl)benzamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This compound, identified by the CAS number 330189-78-1, represents a fusion of aromatic and heterocyclic moieties, making it a promising candidate for further investigation in drug discovery and development.
The molecular structure of N-(4,5-diphenyl-1,3-thiazol-2-yl)-3-(trifluoromethyl)benzamide incorporates a thiazole ring system, which is well-documented for its role in various biological processes. Thiazole derivatives are well-known for their antimicrobial, anti-inflammatory, and antiviral properties. The presence of the trifluoromethyl group in the benzamide moiety enhances the lipophilicity of the molecule, potentially improving its bioavailability and interaction with biological targets.
In recent years, there has been a surge in research focused on developing novel therapeutic agents with improved efficacy and reduced side effects. The compound N-(4,5-diphenyl-1,3-thiazol-2-yl)-3-(trifluoromethyl)benzamide has emerged as a subject of interest due to its potential to interact with multiple biological pathways. This compound’s dual functionality, arising from the combination of the thiazole and benzamide groups, suggests that it may exhibit a broad spectrum of biological activities.
The benzamide moiety is particularly noteworthy as it is a common pharmacophore found in many drugs used for treating neurological disorders, pain management, and inflammation. By incorporating this group into the molecular framework of N-(4,5-diphenyl-1,3-thiazol-2-yl)-3-(trifluoromethyl)benzamide, researchers aim to leverage its known pharmacological properties while exploring new therapeutic possibilities.
The synthesis of this compound involves intricate organic reactions that require precise control over reaction conditions to ensure high yield and purity. The introduction of the trifluoromethyl group is particularly challenging due to its sensitivity to various reaction conditions. However, advancements in synthetic methodologies have made it possible to incorporate such groups into complex molecules with greater ease.
Evaluation of N-(4,5-diphenyl-1,3-thiazol-2-yl)-3-(trifluoromethyl)benzamide in preclinical studies has revealed promising results in several disease models. Its ability to modulate key enzymes and receptors involved in inflammation and pain pathways makes it a candidate for further development into a novel therapeutic agent. Additionally, its structural complexity suggests that it may exhibit selectivity towards specific targets, reducing the likelihood of off-target effects.
The potential applications of this compound are vast and span across multiple therapeutic areas. Researchers are particularly interested in its potential as an anti-inflammatory agent due to its ability to inhibit key pro-inflammatory cytokines. Furthermore, its interaction with neurological targets makes it a candidate for treating neurodegenerative diseases such as Alzheimer’s and Parkinson’s.
The use of computational modeling and high-throughput screening techniques has accelerated the discovery process for compounds like N-(4,5-diphenyl-1,3-thiazol-2-yl)-3-(trifluoromethyl)benzamide. These tools allow researchers to predict binding affinities and identify potential lead compounds more efficiently than traditional methods. As a result, the development pipeline for this compound is expected to progress rapidly.
In conclusion, N-(4,5-diphenyl-1,3-thiazol-2-yl)-3-(trifluoromethyl)benzamide, with its CAS number 330189-78-1, represents a significant advancement in pharmaceutical chemistry. Its unique structural features and promising biological activities make it a valuable asset in the search for novel therapeutic agents. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in addressing some of today’s most pressing medical challenges.
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